Cas no 1342626-84-9 (2-Amino-4-(2-ethoxyethoxy)butanamide)

• Product Name: 2-Amino-4-(2-ethoxyethoxy)butanamide
• CAS No: 1342626-84-9
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• CID: 5168885
• PubChem ID: 63038715
• Update Time: 2025-05-19

2-Amino-4-(2-ethoxyethoxy)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-ethoxyethoxy)butanamide
• Butanamide, 2-amino-4-(2-ethoxyethoxy)-
• 2-Amino-4-(2-ethoxyethoxy)butanamide

• Inchi： 1S/C8H18N2O3/c1-2-12-5-6-13-4-3-7(9)8(10)11/h7H,2-6,9H2,1H3,(H2,10,11)
• InChI Key： PRTSAHVZRLKNFB-UHFFFAOYSA-N
• SMILES： O(CCOCC)CCC(C(N)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 141
• XLogP3: -1.3
• Topological Polar Surface Area: 87.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-4-(2-ethoxyethoxy)butanamide

Introduction to 2-Amino-4-(2-ethoxyethoxy)butanamide (CAS No. 1342626-84-9) and Its Emerging Applications in Chemical Biology

2-Amino-4-(2-ethoxyethoxy)butanamide, identified by the chemical identifier CAS No. 1342626-84-9, is a compound of significant interest in the field of chemical biology due to its unique structural features and potential biological activities. This amide derivative, featuring a bifunctional side chain with both amino and ethoxyethoxy groups, has garnered attention for its utility in drug discovery, molecular probes, and synthetic chemistry. The presence of these functional moieties not only enhances its solubility and bioavailability but also allows for diverse modifications, making it a valuable scaffold for developing novel therapeutic agents.

The structure of 2-amino-4-(2-ethoxyethoxy)butanamide consists of a linear four-carbon backbone with an amide group at the second carbon and a 2-ethoxyethoxy substituent at the fourth carbon. This configuration imparts flexibility to the molecule, enabling it to interact with biological targets in multiple ways. The amide bond is a well-known pharmacophore, often involved in hydrogen bonding interactions within biological systems, while the ethoxyethoxy group introduces hydrophilicity and potential for further chemical derivatization.

In recent years, there has been growing interest in amino acid derivatives as pharmacological tools due to their ability to mimic natural amino acids or modify enzyme active sites. 2-Amino-4-(2-ethoxyethoxy)butanamide represents an advanced derivative that combines the bioisosteric properties of amino groups with the solubilizing effects of ethoxyethoxy chains. Such modifications have been shown to improve pharmacokinetic profiles, including enhanced absorption, distribution, metabolism, and excretion (ADME) properties.

One of the most compelling aspects of CAS No. 1342626-84-9 is its potential application in the development of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The structural motif of this compound allows it to mimic ATP or other substrates in kinase active sites, thereby inhibiting enzymatic activity. Recent studies have demonstrated that analogs with similar structural features exhibit potent inhibitory effects on various kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings suggest that 2-amino-4-(2-ethoxyethoxy)butanamide could serve as a lead compound for further optimization into novel kinase inhibitors.

The versatility of 2-amino-4-(2-ethoxyethoxy)butanamide extends beyond kinase inhibition. Its ability to form hydrogen bonds and interact with hydrophobic pockets makes it suitable for targeting a wide range of enzymes and receptors. For instance, modifications to the ethoxyethoxy group could be tailored to enhance binding affinity for specific biological targets. This flexibility has been exploited in the development of molecular probes used in high-throughput screening (HTS) campaigns to identify new drug candidates.

In addition to its role in drug discovery, CAS No. 1342626-84-9 has shown promise in synthetic chemistry as a building block for more complex molecules. The presence of both an amino group and an ethereal oxygen allows for further functionalization via reductive amination, nucleophilic substitution, or coupling reactions. Such synthetic pathways are invaluable for creating libraries of derivatives with tailored properties for biological evaluation.

The growing body of research on amino acid mimetics underscores the importance of compounds like 2-amino-4-(2-ethoxyethoxy)butanamide in modern medicinal chemistry. These derivatives offer a balance between structural complexity and biologic activity, making them ideal candidates for further investigation. As computational methods improve and high-resolution structural data become more accessible, the design and optimization of such compounds will continue to advance at an accelerated pace.

Future directions for research on CAS No. 1342626-84-9 may include exploring its role in modulating protein-protein interactions or serving as a scaffold for developing treatments against emerging infectious diseases. The ability to modify both functional groups provides ample opportunity for generating novel analogs with improved efficacy and reduced toxicity profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

In conclusion, 2-amino-4-(2-ethoxyethoxy)butanamide (CAS No. 1342626-84-9) represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features make it an excellent candidate for designing kinase inhibitors, molecular probes, and synthetic intermediates. As research progresses，this compound is poised to contribute significantly to advancements in therapeutic interventions across multiple disease areas.